Cas no 895476-81-0 (N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-3-(4-fluorobenzenesulfonyl)propanamide)

• Product Name: N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-3-(4-fluorobenzenesulfonyl)propanamide
• CAS No: 895476-81-0
• MF: C₁₉H₁₄FN₃O₃S₃
• MW: 447.526163578033
• CID: 6466236
• Update Time: 2025-11-01

N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-3-(4-fluorobenzenesulfonyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-3-(4-fluorobenzenesulfonyl)propanamide
• Propanamide, N-[4-(2-benzothiazolyl)-2-thiazolyl]-3-[(4-fluorophenyl)sulfonyl]-

• Inchi： 1S/C19H14FN3O3S3/c20-12-5-7-13(8-6-12)29(25,26)10-9-17(24)23-19-22-15(11-27-19)18-21-14-3-1-2-4-16(14)28-18/h1-8,11H,9-10H2,(H,22,23,24)
• InChI Key： LRIGHXQOBHZXIS-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=NC3=CC=CC=C3S2)=CS1)(=O)CCS(C1=CC=C(F)C=C1)(=O)=O

Experimental Properties

• Density: 1.521±0.06 g/cm3(Predicted)
• pka: 7.94±0.50(Predicted)

Additional information on N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-3-(4-fluorobenzenesulfonyl)propanamide

Comprehensive Overview of N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-3-(4-fluorobenzenesulfonyl)propanamide (CAS No. 895476-81-0)

The compound N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-3-(4-fluorobenzenesulfonyl)propanamide (CAS No. 895476-81-0) is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structure, featuring a benzothiazole core linked to a thiazole ring and a 4-fluorobenzenesulfonyl group, makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, which could lead to breakthroughs in treating complex diseases.

In recent years, the demand for novel small-molecule inhibitors and targeted therapies has surged, driven by advancements in precision medicine. N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-3-(4-fluorobenzenesulfonyl)propanamide aligns with this trend, as its structural motifs are often associated with kinase inhibition and protein-protein interaction modulation. These properties are highly sought after in the development of treatments for conditions such as cancer, inflammatory disorders, and neurodegenerative diseases.

The synthesis of N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-3-(4-fluorobenzenesulfonyl)propanamide involves multi-step organic reactions, including condensation, sulfonylation, and amide coupling. These processes require meticulous optimization to ensure high yield and purity, which are critical for its application in preclinical studies. The compound's CAS No. 895476-81-0 serves as a unique identifier, facilitating its cataloging and retrieval in chemical databases, a feature highly valued by researchers and regulatory bodies alike.

One of the most intriguing aspects of this compound is its potential role in drug repurposing, a strategy that has gained traction due to its cost-effectiveness and accelerated timeline compared to traditional drug development. The benzothiazole and thiazole moieties in N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-3-(4-fluorobenzenesulfonyl)propanamide are known to exhibit diverse pharmacological activities, making it a versatile scaffold for exploring new therapeutic indications.

From a biochemical perspective, the 4-fluorobenzenesulfonyl group in this compound enhances its metabolic stability and binding affinity to target proteins. This modification is a common strategy in medicinal chemistry to improve the pharmacokinetic profile of drug candidates. As such, N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-3-(4-fluorobenzenesulfonyl)propanamide represents a compelling example of rational drug design, combining structural elements that optimize both efficacy and safety.

The growing interest in personalized medicine and biomarker-driven therapies has further highlighted the importance of compounds like N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-3-(4-fluorobenzenesulfonyl)propanamide. Its ability to interact with specific molecular targets makes it a valuable tool for understanding disease mechanisms and developing tailored treatments. This aligns with the broader shift toward precision oncology and immune modulation, areas where targeted small molecules play a pivotal role.

In addition to its therapeutic potential, N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-3-(4-fluorobenzenesulfonyl)propanamide is also of interest in chemical biology and proteomics. Researchers utilize such compounds as probes to study protein functions and signaling pathways, contributing to a deeper understanding of cellular processes. This dual applicability underscores its versatility and value in both academic and industrial research settings.

As the scientific community continues to explore the applications of N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-3-(4-fluorobenzenesulfonyl)propanamide, its CAS No. 895476-81-0 will remain a key reference point. The compound's unique combination of structural features and biological activity positions it as a noteworthy subject of ongoing and future studies. Whether in drug development, chemical biology, or biomarker research, this molecule exemplifies the innovative spirit driving modern scientific discovery.